2-Chloro-4-methoxy-3-nitropyridine
Overview
Description
2-Chloro-4-methoxy-3-nitropyridine is a biochemical reagent that can be used as a biological material or organic compound for life science related research .
Synthesis Analysis
This compound can be obtained from the reaction between 2-chloro-4-nitropyridine and sodium methoxide in the presence of dioxane . It can also be prepared starting from 4-methoxy-2 (1 H)-pyridone and 4-nitropyridine N-oxide .Molecular Structure Analysis
The molecular formula of this compound is C6H5ClN2O3 . The average mass is 188.568 Da and the monoisotopic mass is 187.998871 Da .Chemical Reactions Analysis
The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion . When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained .Physical and Chemical Properties Analysis
The mean C-C (ring) bond distance calculated between the ring carbon atoms of 2-Chloro-4-methyl-3-nitropyridine is 1.387 Å .Scientific Research Applications
Synthesis of Related Compounds
Spectroscopic and Structural Analysis
The compound also plays a significant role in structural analysis. A study on 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile, synthesized from a similar compound, used X-ray, IR, NMR, and UV–vis absorption and fluorescence spectroscopy for analyzing its structure and optical properties (Marijana Jukić et al., 2010).
Conformational and Vibrational Analysis
Further, 2-chloro-4-methoxy-3-nitropyridine is instrumental in studies of molecular structure. For example, the conformational stability and vibrational studies of 2-chloro-4-methyl-3-nitropyridine and 2-chloro-6-methylpyridine used quantum chemical calculations and spectroscopic analysis to understand their properties (V. Arjunan et al., 2012).
Reaction Mechanism Studies
This chemical also aids in understanding reaction mechanisms. The reaction of 2-chloro-3-nitropyridine with hydroxide ions was explored to study the ring-opening mechanism, utilizing NMR and X-ray crystallography (L. W. Haynes & V. Pett, 2007).
Tautomeric Equilibria Studies
It is also involved in the study of tautomeric equilibria. In research on methoxy, chloro, and nitro derivatives of pyridones, UV/Vis spectral data and quantum chemical calculations were employed to understand the tautomeric equilibria influenced by different solvents and substituent effects (Ismail A. Ajaj et al., 2014).
Mechanism of Action
Target of Action
They are often used as intermediates in the synthesis of pharmaceuticals and agrochemicals .
Mode of Action
For instance, reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion . This could potentially be a part of the interaction mechanism of 2-Chloro-4-methoxy-3-nitropyridine with its targets.
Biochemical Pathways
Nitropyridines are known to be involved in various chemical reactions and could potentially affect multiple biochemical pathways .
Result of Action
As a nitropyridine, it could potentially be involved in various chemical reactions leading to the synthesis of different compounds .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These could include temperature, pH, presence of other chemicals, and more. For instance, it is recommended to handle and store the compound in a well-ventilated place .
Safety and Hazards
Future Directions
Nitropyridines have been substituted with ammonia and amines by the vicarious substitution method and by the oxidative substitution method in the position para to the nitro group . High regioselectivities and yields have been obtained in both cases to afford a series of 4-substituted-2-alkylamino-5-nitropyridines .
Properties
IUPAC Name |
2-chloro-4-methoxy-3-nitropyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O3/c1-12-4-2-3-8-6(7)5(4)9(10)11/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVXPNTNLKOJPTK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=NC=C1)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60396299 | |
Record name | 2-chloro-4-methoxy-3-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60396299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6980-09-2 | |
Record name | 2-chloro-4-methoxy-3-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60396299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Chloro-4-methoxy-3-nitropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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